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Compound of Interest

Compound Name: 2,6-Dibromo-4-chloroaniline

Cat. No.: B1580550

This guide provides an in-depth overview of the molecular structure, chemical properties, and
synthesis of 2,6-Dibromo-4-chloroaniline, tailored for researchers, scientists, and
professionals in drug development.

Molecular Structure and IUPAC Name

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is 2,6-
dibromo-4-chloroaniline.[1] Its chemical structure consists of a central aniline ring (a benzene
ring substituted with an amino group, -NHz). The ring is further substituted with two bromine
atoms at positions 2 and 6, and a chlorine atom at position 4.[2] The systematic arrangement of
these halogen atoms on the aniline core dictates its chemical reactivity and physical properties.
The molecule is nearly planar.[3][4]

Caption: 2D molecular structure of 2,6-Dibromo-4-chloroaniline.

Physicochemical and Computed Properties

The key properties of 2,6-Dibromo-4-chloroaniline are summarized below. This data is
essential for understanding its behavior in various chemical and biological systems.
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Property Value Reference(s)
Molecular Formula CeHaBr2CIN [1112]
Molecular Weight 285.36 g/mol [1]

CAS Registry Number 874-17-9 [11[2]

White to off-white or yellow
Appearance ] ] [2]
crystalline solid

Melting Point 94-96 °C [5]
Boiling Point 301 °C [6]
Topological Polar Surface Area
26.02 A2 [7]
(TPSA)
XLogP3-AA 3.3 [1]
XEYLQXUJSOIWJIV-
InChl Key [1][8]
UHFFFAOYSA-N
Canonical SMILES C1=C(C=C(C(=C1Br)N)Br)CI [1]18]

Experimental Protocols

Synthesis of 2,6-Dibromo-4-chloroaniline via Bromination of p-Chloroaniline

The synthesis of 2,6-Dibromo-4-chloroaniline is commonly achieved through the electrophilic
bromination of 4-chloroaniline.[5][9] The amino group of the starting material is a strong
activating group, directing the incoming bromine atoms to the ortho positions (2 and 6).

Materials:

4-chloroaniline

Glacial Acetic Acid

Bromine (Br2)

Sodium Hydroxide (NaOH) solution
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e Ethanol
e Deionized Water
Methodology:

» Dissolution: Dissolve a known quantity of 4-chloroaniline in glacial acetic acid within a three-
necked flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser.
The reaction should be conducted in a well-ventilated fume hood.

e Bromination: While stirring the solution at room temperature, slowly add a stoichiometric
amount (2 equivalents) of bromine, also dissolved in a small amount of glacial acetic acid,
from the dropping funnel. To prevent over-bromination, the temperature should be carefully
monitored and maintained.[10]

» Reaction Completion: After the addition of bromine is complete, continue to stir the reaction
mixture at room temperature for several hours until the reaction is complete, which can be
monitored by thin-layer chromatography (TLC).

o Precipitation: Pour the reaction mixture into a beaker containing a large volume of cold
water. This will cause the product to precipitate out of the solution.

o Neutralization and Filtration: Neutralize the mixture with a dilute sodium hydroxide solution to
remove excess acid. Collect the solid product by vacuum filtration and wash it thoroughly
with water to remove any remaining impurities.

o Recrystallization: Purify the crude product by recrystallization from a suitable solvent, such
as ethanol, to obtain pure 2,6-Dibromo-4-chloroaniline as colorless needles.[11] The final
product can be dried in a vacuum oven.

This protocol is based on established methods for the halogenation of anilines and provides a
reliable route to the target compound.[4]

Applications and Safety

2,6-Dibromo-4-chloroaniline serves as a crucial intermediate in the synthesis of various
organic compounds, including pharmaceuticals, dyes, and agrochemicals.[2] Due to its
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chemical structure, it is a versatile building block for creating more complex molecules.

Safety Information: 2,6-Dibromo-4-chloroaniline is classified as an irritant.[6] It may cause
skin and serious eye irritation.[1][2] It is also considered harmful if swallowed or inhaled.[2]
Appropriate personal protective equipment (PPE), such as gloves, safety goggles, and a lab
coat, should be worn when handling this chemical. All work should be performed in a well-
ventilated area or a fume hood.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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